Cas no 894555-52-3 (2-(8-{(4-ethylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)-N-phenylacetamide)

• Product Name: 2-(8-{(4-ethylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)-N-phenylacetamide
• CAS No: 894555-52-3
• MF: C₂₈H₂₇N₃O₄
• MW: 469.531687021255
• CID: 5439630
• Update Time: 2025-07-09

2-(8-{(4-ethylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[8-[(4-ethylanilino)methyl]-7-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-phenylacetamide
• 2-(8-{(4-ethylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)-N-phenylacetamide

• Inchi： 1S/C28H27N3O4/c1-2-19-8-10-22(11-9-19)29-17-21-14-20-15-25-26(35-13-12-34-25)16-24(20)31(28(21)33)18-27(32)30-23-6-4-3-5-7-23/h3-11,14-16,29H,2,12-13,17-18H2,1H3,(H,30,32)
• InChI Key： WPEPZFBPJXOAIQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CN1C2=C(C=C3OCCOC3=C2)C=C(CNC2=CC=C(CC)C=C2)C1=O

Additional information on 2-(8-{(4-ethylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)-N-phenylacetamide

Comprehensive Overview of 2-(8-{(4-ethylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)-N-phenylacetamide (CAS No. 894555-52-3)

The compound 2-(8-{(4-ethylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)-N-phenylacetamide, identified by its CAS No. 894555-52-3, is a highly specialized organic molecule with a unique structural framework. This compound belongs to the class of quinoline derivatives, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The presence of both 1,4-dioxino and quinoline moieties in its structure makes it a subject of significant interest for researchers exploring novel therapeutic agents.

In recent years, the demand for quinoline-based compounds has surged due to their potential in addressing global health challenges, such as antimicrobial resistance and chronic inflammatory diseases. The 8-{(4-ethylphenyl)aminomethyl} substitution in this molecule suggests potential interactions with biological targets, making it a candidate for further pharmacological studies. Researchers are particularly intrigued by its 7-oxo functional group, which is often associated with enhanced bioactivity and metabolic stability.

From a synthetic chemistry perspective, the preparation of 2-(8-{(4-ethylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)-N-phenylacetamide involves multi-step organic transformations, including amination, acylation, and cyclization reactions. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's N-phenylacetamide moiety further enhances its solubility and bioavailability, which are critical factors in drug development.

The growing interest in AI-driven drug discovery has also brought attention to compounds like CAS No. 894555-52-3. Computational models and machine learning algorithms are increasingly used to predict the biological activity and toxicity of such molecules, accelerating the identification of promising candidates for preclinical studies. This aligns with the current trend of precision medicine, where tailored therapies are developed based on molecular insights.

In addition to its potential therapeutic applications, 2-(8-{(4-ethylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)-N-phenylacetamide is also studied for its photophysical properties. The 1,4-dioxino ring system can contribute to unique electronic characteristics, making it a candidate for materials science applications, such as organic light-emitting diodes (OLEDs) or sensors. This dual applicability in both pharmaceuticals and advanced materials underscores its versatility.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Modifications to its aminomethyl or phenylacetamide groups could lead to derivatives with improved efficacy or reduced side effects. Such explorations are particularly relevant in the context of personalized medicine, where molecular customization is key to addressing individual patient needs.

As the scientific community continues to explore the potential of CAS No. 894555-52-3, collaborations between academia and industry are expected to grow. The compound's unique features make it a valuable asset for high-throughput screening campaigns and targeted drug design initiatives. With advancements in green chemistry, efforts are also being made to synthesize this molecule using environmentally benign methods, aligning with global sustainability goals.

In summary, 2-(8-{(4-ethylphenyl)aminomethyl}-7-oxo-2H,3H,6H,7H-1,4dioxino2,3-gquinolin-6-yl)-N-phenylacetamide represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and structural complexity make it a compelling subject for ongoing research, with the potential to contribute significantly to both healthcare innovation and technological advancements.